Cas no 63671-82-9 (Pyridine, 3-(2,2-dibromoethenyl)-)

• Product Name: Pyridine, 3-(2,2-dibromoethenyl)-
• CAS No: 63671-82-9
• MF: C₇H₅Br₂N
• MW: 262.929300069809
• CID: 1667278
• PubChem ID: 11334526
• Update Time: 2025-10-05

Pyridine, 3-(2,2-dibromoethenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2,2-dibromoethenyl)-
• 3-(2,2-dibromoethenyl)pyridine
• 63671-82-9
• DTXSID30462738
• 1.1-Dibromo-2-(3-pyridinyl)-ethylene
• 3-(dibromovinyl)pyridine
• 1,1 -Dibromo-2-(3-pyridinyl)-ethylene
• VBWLJPQYWDQPII-UHFFFAOYSA-N
• 1,1-Dibromo-2-(3-pyridinyl)-ethylene
• EN300-359300
• SCHEMBL5848819

• Inchi： 1S/C7H5Br2N/c8-7(9)4-6-2-1-3-10-5-6/h1-5H
• InChI Key： VBWLJPQYWDQPII-UHFFFAOYSA-N
• SMILES： Br/C(=C/C1C=NC=CC=1)/Br

Computed Properties

• Exact Mass: 260.87885
• Monoisotopic Mass: 260.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine, 3-(2,2-dibromoethenyl)-

Pyridine, 3-(2,2-dibromoethenyl)- (CAS No. 63671-82-9)

Pyridine, 3-(2,2-dibromoethenyl)-, also known by its CAS number 63671-82-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The substitution at the 3-position of the pyridine ring with a 2,2-dibromoethenyl group introduces unique electronic and structural properties that make it valuable for various applications.

The structure of Pyridine, 3-(2,2-dibromoethenyl)- consists of a pyridine ring with a vinyl group substituted at the third position. The vinyl group is further substituted with two bromine atoms at the second carbon, creating a dibrominated ethenyl moiety. This substitution pattern not only enhances the compound's stability but also imparts specific reactivity and selectivity in chemical reactions. The presence of bromine atoms introduces halogenation effects, which can be exploited in various synthetic pathways and catalytic processes.

Recent studies have highlighted the potential of Pyridine, 3-(2,2-dibromoethenyl)- as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitution and elimination reactions, makes it an attractive candidate for constructing complex molecular architectures. For instance, researchers have utilized this compound as a precursor for synthesizing biologically active molecules and advanced materials.

In terms of physical properties, Pyridine, 3-(2,2-dibromoethenyl)- exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF facilitates its use in solution-phase reactions. The compound is also relatively stable under ambient conditions but may degrade upon prolonged exposure to light or strong oxidizing agents.

The synthesis of Pyridine, 3-(2,2-dibromoethenyl)- typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methodologies. One common approach involves the alkylation of pyridine with a dibrominated alkene followed by purification through chromatographic techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

Pyridine, 3-(2,2-dibromoethenyl)- has found applications in diverse areas such as pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, it serves as an intermediate for synthesizing bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have been explored for their anti-inflammatory and anticancer properties.

In materials science, the unique electronic properties of Pyridine, 3-(2,2-dibromoethenyl)- make it a promising candidate for applications in organic electronics. Researchers have investigated its use as a building block for constructing conjugated polymers and low-dimensional materials with tailored optoelectronic properties.

The environmental impact of Pyridine derivatives, including CAS No. 63671-82-9, has been a subject of recent concern due to their potential persistence in ecosystems. Studies have shown that these compounds can undergo biodegradation under specific conditions but may accumulate in certain environments if not properly managed.

In conclusion,
Pyridine derivatives like CAS No. 63671-82-9 continue to play a pivotal role in advancing chemical science and technology.
With ongoing research into their synthesis,
properties,
and applications,
these compounds are expected to contribute significantly to future innovations across multiple disciplines.